Cas no 124082-20-8 (METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE)

• Product Name: METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE
• CAS No: 124082-20-8
• MF: C₁₀H₁₂Cl₃NO₂
• MW: 284.566780090332
• CID: 5591153
• PubChem ID: 44630877
• Update Time: 2025-06-30

METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE
• METHYL3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HCL
• 124082-20-8
• METHYL3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATEHCL
• methyl 3-amino-3-(3,4-dichlorophenyl)propanoate;hydrochloride
• N14365

• Inchi： 1S/C10H11Cl2NO2.ClH/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6;/h2-4,9H,5,13H2,1H3;1H
• InChI Key： DJSSFGWNYRSXFO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)C1=CC=C(Cl)C(Cl)=C1.[H]Cl

Computed Properties

• Exact Mass: 282.993362g/mol
• Monoisotopic Mass: 282.993362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE

METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE: A Comprehensive Overview

The compound with CAS No. 124082-20-8, known as METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a methyl group attached to a propionate ester, which is further substituted with an amino group and a 3,4-dichlorophenyl ring. The hydrochloride salt form indicates its ability to act as a base, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the importance of METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of complex pharmaceutical agents. For instance, the compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic properties. These derivatives are being investigated for their potential in treating conditions such as cancer and neurodegenerative diseases.

The structural features of this compound play a crucial role in its reactivity and biological activity. The presence of the amino group introduces basicity, which can be exploited in peptide bond formation or as a site for further functionalization. Meanwhile, the 3,4-dichlorophenyl ring contributes to the molecule's stability and lipophilicity, enhancing its ability to cross cellular membranes. This makes it an attractive candidate for drug delivery systems and targeted therapies.

In terms of synthesis, METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE is typically prepared through multi-step processes involving Friedel-Crafts alkylation or other aromatic substitution reactions. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and reduce production costs. Advanced techniques such as microwave-assisted synthesis and catalytic methods have shown promise in streamlining the production process.

The pharmacological evaluation of this compound has revealed interesting insights into its bioactivity. Preclinical studies indicate that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. Additionally, its ability to modulate ion channels has been explored in the context of cardiovascular diseases. While these findings are preliminary, they underscore the potential of this compound as a lead molecule in drug discovery programs.

From an environmental standpoint, the ecological impact of METHYL 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE HYDROCHLORIDE remains an area of interest. Studies are underway to assess its biodegradability and toxicity profiles under various environmental conditions. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No. 124082-20-8 represents a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical properties and promising biological activities make it a valuable tool in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute even more significantly to advancements in chemistry and medicine.